Cas no 302952-01-8 (3-bromo-N-{4-[(5-methyl-1,2-oxazol-3-yl)sulfamoyl]phenyl}benzamide)

• Product Name: 3-bromo-N-{4-[(5-methyl-1,2-oxazol-3-yl)sulfamoyl]phenyl}benzamide
• CAS No: 302952-01-8
• MF: C₁₇H₁₄BrN₃O₄S
• MW: 436.279761791229
• CID: 5447062
• PubChem ID: 1184564
• Update Time: 2025-10-29

3-bromo-N-{4-[(5-methyl-1,2-oxazol-3-yl)sulfamoyl]phenyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 3-bromo-N-(4-(N-(5-methylisoxazol-3-yl)sulfamoyl)phenyl)benzamide
• VU0507488-1
• BIM-0004128.P001
• 3-bromo-N-[4-[(5-methyl-1,2-oxazol-3-yl)sulfamoyl]phenyl]benzamide
• CB06020
• STL480678
• F3016-0067
• 302952-01-8
• Oprea1_512912
• CBMicro_003864
• AKOS002346344
• 3-bromo-N-{4-[(5-methyl-1,2-oxazol-3-yl)sulfamoyl]phenyl}benzamide
• SMSF0014138
• 3-Bromo-N-[4-[[(5-methyl-3-isoxazolyl)amino]sulfonyl]phenyl]benzamide

• Inchi： 1S/C17H14BrN3O4S/c1-11-9-16(20-25-11)21-26(23,24)15-7-5-14(6-8-15)19-17(22)12-3-2-4-13(18)10-12/h2-10H,1H3,(H,19,22)(H,20,21)
• InChI Key： NQEFKORPJOIWJS-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(S(NC2C=C(C)ON=2)(=O)=O)C=C1)(=O)C1=CC=CC(Br)=C1

Computed Properties

• Exact Mass: 434.98884g/mol
• Monoisotopic Mass: 434.98884g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 589
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 110Ų

Experimental Properties

• Density: 1.640±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 5.58±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 3-bromo-N-{4-[(5-methyl-1,2-oxazol-3-yl)sulfamoyl]phenyl}benzamide

Professional Introduction to Compound with CAS No. 302952-01-8 and Product Name: 3-bromo-N-{4-[(5-methyl-1,2-oxazol-3-yl)sulfamoyl]phenyl}benzamide

Compound with the CAS number 302952-01-8 and the product name 3-bromo-N-{4-[(5-methyl-1,2-oxazol-3-yl)sulfamoyl]phenyl}benzamide represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential therapeutic applications. The molecular framework of this compound incorporates a bromo substituent, a sulfamoyl group, and a 5-methyl-1,2-oxazol-3-yl moiety, which collectively contribute to its distinct chemical properties and biological activities.

The presence of the bromo atom in the molecular structure is particularly noteworthy, as halogenated aromatic compounds are widely recognized for their enhanced binding affinity to biological targets. This feature makes the compound a promising candidate for further exploration in drug discovery. Additionally, the sulfamoyl group is known to enhance the solubility and metabolic stability of pharmaceutical agents, which is crucial for their efficacy and safety profiles. The integration of these functional groups into the benzamide core suggests that this compound may exhibit multifaceted interactions with biological receptors, potentially leading to novel therapeutic effects.

The 5-methyl-1,2-oxazol-3-yl moiety is another critical component of this compound that warrants detailed discussion. Oxazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a methyl group at the 5-position of the oxazole ring further modulates its electronic properties, enhancing its reactivity and binding capabilities. This structural feature aligns with the growing interest in heterocyclic compounds as pharmacophores in modern drug development.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater accuracy. Molecular docking studies have indicated that 3-bromo-N-{4-[(5-methyl-1,2-oxazol-3-yl)sulfamoyl]phenyl}benzamide may interact with several key targets involved in various disease pathways. For instance, preliminary data suggest that this compound exhibits binding affinity to enzymes implicated in cancer cell proliferation and inflammation. These findings are particularly intriguing given the high unmet medical needs in oncology and immunology.

The synthesis of this compound represents a culmination of years of research in medicinal chemistry. The multi-step synthetic route involves strategic functional group transformations that highlight the ingenuity of modern chemical methodologies. Key steps include bromination at the aromatic ring, sulfamoylation using appropriate precursors, and coupling reactions to establish the benzamide linkage. Each step has been optimized to ensure high yield and purity, which are essential for subsequent biological evaluation.

In vitro studies have begun to unravel the mechanistic basis of action for 3-bromo-N-{4-[(5-methyl-1,2-oxazol-3-yl)sulfamoyl]phenyl}benzamide. Initial experiments demonstrate that this compound can modulate signaling pathways associated with cellular growth and survival. The ability to selectively target these pathways without significant off-target effects is a critical determinant of its therapeutic potential. Furthermore, preliminary toxicity assays have shown that the compound exhibits acceptable safety margins at effective doses.

The integration of machine learning algorithms into drug discovery pipelines has accelerated the identification of promising candidates like this one. By leveraging large datasets and predictive models, researchers can rapidly screen thousands of compounds for their potential biological activity. This approach has been instrumental in identifying novel scaffolds that may lead to breakthrough therapies. The case of 3-bromo-N-{4-[(5-methyl-1,2-oxazol-3-yl)sulfamoyl]phenyl}benzamide exemplifies how interdisciplinary collaboration between chemists, biologists, and computer scientists can yield transformative results.

Future directions for this research include conducting more comprehensive pharmacological evaluations to elucidate its full spectrum of activity. Additionally, preclinical studies are planned to assess its efficacy and safety profiles in animal models. These studies will provide critical insights into whether this compound can progress into clinical trials for human applications. The potential therapeutic areas under consideration include oncology, neurology, and inflammatory diseases.

The development of new pharmaceutical agents relies heavily on innovative chemical synthesis techniques that enable access to complex molecular architectures. The synthesis strategies employed for 3-bromo-N-{4-[ (5-methyl -1 , 2 -oxazol -3 - yl ) sulfamoyl ] phenyl } benzamide serve as an excellent example of how modern synthetic methodologies can be applied to create structurally diverse libraries for drug discovery purposes.

As our understanding of disease mechanisms continues to evolve, so too does our ability to design molecules that precisely target pathological processes. The structural features of this compound highlight how careful consideration of molecular design can lead to compounds with enhanced biological activity and selectivity.